5-(4-Ethoxyphenyl)furan-2-carbaldehyde

• IUPAC Name: 5-(4-ethoxyphenyl)furan-2-carbaldehyde
• InChI: InChI=1S/C13H12O3/c1-2-15-11-5-3-10(4-6-11)13-8-7-12(9-14)16-13/h3-9H,2H2,1H3
• InChI Key: WGDIFVYZWLGGJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC=C(O2)C=O
• Molecular Formula: C13H12O3
• DSSTOX Substance ID: DTXSID90401082
• Molecular Weight: 216.23 g/mol
• CAS No.: 110360-10-6

Description

5-(4-Ethoxyphenyl)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity in Plant Foods

5-(4-Ethoxyphenyl)furan-2-carbaldehyde derivatives, such as 5-(hydroxymethyl)furan-2-carbaldehyde (HMF) and its derivatives, are identified during the extraction of phenolic aglycons in plant foods. These compounds, formed during hydrothermal hydrolysis, can be misidentified as phenolics. They exhibit antioxidant activity, primarily in the Oxygen Radical Absorbance Capacity (ORAC) assay, indicating their potential as antioxidants in plant-based foods (Chen et al., 2014).

Synthesis of Bioactive Compounds

A synthesis methodology for 5-(3-Hydroxypropyl)-7-methoxy-2-(3′-methoxy-4′-hydroxyphenyl)benzo[b]furan-3-carbaldehyde, a potent A1 adenosine antagonist, highlights the role of this compound derivatives in creating bioactive molecules. This is crucial for further structure-activity studies in medicinal chemistry (Hutchinson et al., 1997).

Thermodynamic Properties

The thermodynamic properties of similar compounds like 5(nitrophenyl) furan-2-carbaldehyde isomers are studied to understand their nature and optimize processes for their synthesis, purification, and application. Such studies contribute to practical problem-solving in the synthesis and application of these compounds (Dibrivnyi et al., 2015).

Biomass-Derived Chemicals for Synthesis

Furan-2-carbaldehydes, including variants like this compound, are used as green C1 building blocks in the synthesis of bioactive quinazolin-4(3H)-ones. This ligand-free photocatalytic process underlines the eco-friendly and efficient use of these compounds in chemical synthesis (Yu et al., 2018).

Novel Compounds from Natural Sources

Research on natural sources like Gastrodia elata has led to the isolation of new compounds related to this compound. These studies not only contribute to the discovery of new molecules but also evaluate their biological activities, such as cytotoxicity against cancer cell lines (Huang et al., 2015).

In Vitro Antitumor Studies

Compounds like 5-(hydroxymethyl) furan-2-carbaldehyde, derived from similar chemical structures, have been isolated and studied for their antitumor activities. These studies are essential for developing new therapeutic agents for cancer treatment (Jia et al., 2015).

Neuroprotective Activities

New compounds isolated from Gastrodia elata, related to this compound, show potential neuroprotective activity. These findings are significant in developing treatments for neurodegenerative diseases and oxidative stress-induced toxicity (Li et al., 2016).